Cas no 2229658-31-3 (6-(3-fluorophenoxy)hex-3-en-2-one)

• Product Name: 6-(3-fluorophenoxy)hex-3-en-2-one
• CAS No: 2229658-31-3
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 6219549
• PubChem ID: 165881117
• Update Time: 2025-06-11

6-(3-fluorophenoxy)hex-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(3-fluorophenoxy)hex-3-en-2-one
• 2229658-31-3
• EN300-1779151

• Inchi： 1S/C12H13FO2/c1-10(14)5-2-3-8-15-12-7-4-6-11(13)9-12/h2,4-7,9H,3,8H2,1H3/b5-2+
• InChI Key： MLKYOHBOKLMLCY-GORDUTHDSA-N
• SMILES： FC1=CC=CC(=C1)OCC/C=C/C(C)=O

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 6-(3-fluorophenoxy)hex-3-en-2-one

Exploring 6-(3-fluorophenoxy)hex-3-en-2-one (CAS No. 2229658-31-3): A Versatile Fluorinated Compound in Modern Chemistry

In the realm of synthetic chemistry, fluorinated compounds have garnered significant attention due to their unique physicochemical properties and broad applications. Among these, 6-(3-fluorophenoxy)hex-3-en-2-one (CAS No. 2229658-31-3) stands out as a promising intermediate with potential uses in pharmaceuticals, agrochemicals, and material science. This article delves into the molecular structure, synthesis pathways, and emerging applications of this compound, while addressing common queries such as "fluorophenoxy derivatives uses" and "hex-3-en-2-one synthesis."

The compound 6-(3-fluorophenoxy)hex-3-en-2-one features a fluorophenoxy moiety linked to a hex-3-en-2-one backbone, combining the electron-withdrawing effects of fluorine with the reactivity of an α,β-unsaturated ketone. This structural duality enables its participation in diverse chemical reactions, including Michael additions and nucleophilic substitutions, making it a valuable building block for designing bioactive molecules. Researchers exploring "fluorinated ketones in drug discovery" often highlight its role in enhancing metabolic stability and lipophilicity.

Recent studies have focused on optimizing the synthesis of 6-(3-fluorophenoxy)hex-3-en-2-one to improve yield and scalability. Methods such as palladium-catalyzed cross-coupling or base-mediated etherification are frequently discussed in forums on "green chemistry for fluorinated intermediates." Environmental concerns and regulatory pressures have also spurred interest in solvent-free or low-waste protocols, aligning with the global push toward sustainable chemistry.

Beyond synthetic utility, this compound has potential applications in functional materials. Its conjugated system and fluorinated aromatic ring make it a candidate for organic electronics, such as OLEDs or photovoltaic cells. Queries like "fluorophenoxy-based materials for optoelectronics" reflect growing curiosity in this niche. Additionally, its antimicrobial and anti-inflammatory properties are under investigation, resonating with searches for "novel fluorinated bioactive compounds."

In conclusion, 6-(3-fluorophenoxy)hex-3-en-2-one exemplifies the intersection of innovation and practicality in fluorochemistry. As demand for tailored fluorinated compounds rises, understanding its properties and applications will remain pivotal for researchers and industries alike.